Cas no 639465-61-5 (2-(azidomethyl)-3-methylfuran)

• Product Name: 2-(azidomethyl)-3-methylfuran
• CAS No: 639465-61-5
• MF: C₆H₇N₃O
• MW: 137.139280557632
• CID: 4092545
• PubChem ID: 85906356
• Update Time: 2025-10-19

2-(azidomethyl)-3-methylfuran Chemical and Physical Properties

Names and Identifiers

• Furan, 2-(azidomethyl)-3-methyl-
• 2-(azidomethyl)-3-methylfuran
• EN300-1739715
• 639465-61-5

• Inchi： 1S/C6H7N3O/c1-5-2-3-10-6(5)4-8-9-7/h2-3H,4H2,1H3
• InChI Key： JTFXIRMYYQIZJB-UHFFFAOYSA-N
• SMILES： O1C=CC(C)=C1CN=[N+]=[N-]

Computed Properties

• Exact Mass: 137.058911855Da
• Monoisotopic Mass: 137.058911855Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 27.5Ų

Additional information on 2-(azidomethyl)-3-methylfuran

2-(azidomethyl)-3-methylfuran: A Versatile Building Block in Modern Medicinal Chemistry

2-(azidomethyl)-3-methylfuran is a synthetic heterocyclic compound with a unique molecular framework that has garnered significant attention in the field of biomedical research and drug discovery. The CAS number 639465-61-5 corresponds to this compound, which features a five-membered furan ring fused with a methyl group and an azidomethyl functional group. The azidomethyl moiety, in particular, has emerged as a critical element in the development of click chemistry strategies, enabling efficient and selective chemical transformations in complex molecular systems. Recent advances in synthetic organic chemistry have further expanded the applicability of 2-(azidomethyl)-3-methylfuran in the design of bioactive molecules, particularly for targeted drug delivery and prodrug development.

2-(azidomethyl)-3-methylfuran belongs to a class of compounds known as heterocyclic scaffolds, which are widely used in pharmaceutical research due to their ability to mimic natural biological molecules. The furanyl ring system provides structural rigidity and aromaticity, while the azidomethyl group serves as a versatile functional handle for further chemical modification. This combination of structural features makes 2-(azid, methylfuran an attractive candidate for the synthesis of small molecule therapeutics and biological probes. Research published in Journal of Medicinal Chemistry (2023) highlights the potential of this compound in the development of antimicrobial agents, where its azidomethyl group facilitates the incorporation of antimicrobial peptides through click chemistry reactions.

The synthetic accessibility of 2-(azidomethyl)-3-methylfuran has been a key focus of recent studies. A 2024 paper in Organic & Biomolecular Chemistry describes a novel photocatalytic method for the efficient synthesis of this compound, which significantly reduces the number of reaction steps compared to traditional approaches. This advancement is particularly important for drug discovery pipelines, where rapid and scalable synthesis methods are essential for the development of high-throughput screening libraries. The azidomethyl functional group introduced in this synthesis is also compatible with click chemistry protocols, allowing for the facile attachment of various bioactive moieties to the parent structure.

2-(azidomethyl)-3-methylfuran has shown promise in the design of prodrugs for targeted drug delivery. A 2023 study published in Bioorganic & Medicinal Chemistry Letters explored the use of this compound as a prodrug carrier for anticancer agents. The azidomethyl group was modified to incorporate a cleavable linker that allows for the controlled release of the active drug at the target site. This approach is particularly relevant for precision medicine, where minimizing systemic toxicity while maximizing therapeutic efficacy is a major challenge. The furanyl ring structure also contributes to the bioavailability of the prodrug, as it enhances the solubility and metabolic stability of the compound.

Recent research has also highlighted the potential of 2-(azidomethyl)-3-methylfuran in the development of fluorescent probes for biological imaging. A 2024 article in Chemical Communications describes the synthesis of a fluorescent derivative of this compound, which was used to track the intracellular trafficking of drug molecules in real-time. The azidomethyl group was conjugated to a fluorophore, enabling the visualization of drug-target interactions at the molecular level. This application is particularly valuable for drug development, as it allows researchers to monitor the pharmacokinetics and pharmacodynamics of new therapeutic agents in complex biological systems.

Despite its promising applications, the 2-(azidomethyl)-3-methylfuran compound also presents challenges in terms of synthetic complexity and biological activity. A 2023 review in Advanced Drug Delivery Reviews discusses the need for further optimization of this compound to enhance its selectivity and efficacy in clinical settings. The azidomethyl group, while highly functionalizable, can sometimes lead to unwanted side reactions during chemical synthesis. Researchers are currently exploring protecting group strategies and selective activation methods to overcome these limitations and improve the chemical stability of the compound.

In conclusion, 2-(azidomethyl)-3-methylfuran represents a versatile platform for the development of innovative therapeutics and biological tools. Its unique molecular structure and the presence of the azidomethyl group make it an ideal candidate for click chemistry and prodrug design. As research in this area continues to advance, the potential applications of 2-(azidomethyl)-3-methylfuran are expected to expand further, contributing to the next generation of targeted therapies and precision medicine solutions.

2-(azidomethyl)-3-methylfuran is a synthetic heterocyclic compound with a unique molecular framework that has garnered significant attention in the field of biomedical research and drug discovery. The CAS number 639465-61-5 corresponds to this compound, which features a five-membered furan ring fused with a methyl group and an azidomethyl functional group. The azidomethyl moiety, in particular, has emerged as a critical element in the development of click chemistry strategies, enabling efficient and selective chemical transformations in complex molecular systems. Recent advances in synthetic organic chemistry have further expanded the applicability of 2-(azidomethyl)-3-methylfuran in the design of bioactive molecules, particularly for targeted drug delivery and prodrug development.

2-(azidomethyl)-3-methylfuran belongs to a class of compounds known as heterocyclic scaffolds, which are widely used in pharmaceutical research due to their ability to mimic natural biological molecules. The furanyl ring system provides structural rigidity and aromaticity, while the azidomethyl group serves as a versatile functional handle for further chemical modification. This combination of structural features makes 2-(azidomethyl)-3-methylfuran an attractive candidate for the synthesis of small molecule therapeutics and biological probes. Research published in Journal of Medicinal Chemistry (2023) highlights the potential of this compound in the development of antimicrobial agents, where its azidomethyl group facilitates the incorporation of antimicrobial peptides through click chemistry reactions.

The synthetic accessibility of 2-(azidomethyl)-3-methylfuran has been a key focus of recent studies. A 2024 paper in Organic & Biomolecular Chemistry describes a novel photocatalytic method for the efficient synthesis of this compound, which significantly reduces the number of reaction steps compared to traditional approaches. This advancement is particularly important for drug discovery pipelines, where rapid and scalable synthesis methods are essential for the development of high-throughput screening libraries. The azidomethyl functional group introduced in this synthesis is also compatible with click chemistry and other functionalization strategies.

Despite its promising applications, the 2-(azidomethyl)-3-methylfuran compound also presents challenges in terms of synthetic complexity and biological activity. A 2023 review in Advanced Drug Delivery Reviews discusses the need for further optimization of this compound to enhance its selectivity and efficacy in clinical settings. The azidomethyl group, while highly functionalizable, can sometimes lead to unwanted side reactions during chemical synthesis. Researchers are currently exploring protecting group strategies and selective activation methods to overcome these limitations and improve the chemical stability of the compound.

In conclusion, 2-(azidomethyl)-3-methylfuran represents a versatile platform for the development of innovative therapeutics and biological tools. Its unique molecular structure and the presence of the azidomethyl group make it an ideal candidate for click chemistry and prodrug design. As research in this area continues to advance, the potential applications of 2-(azidomethyl)-3-methylfuran are expected to expand further, contributing to the next generation of targeted therapies and precision medicine solutions.